Cas no 72776-05-7 (benzyl (2S)-4-oxoazetidine-2-carboxylate)

benzyl (2S)-4-oxoazetidine-2-carboxylate structure
72776-05-7 structure
Product Name:benzyl (2S)-4-oxoazetidine-2-carboxylate
CAS No:72776-05-7
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD00798164
CID:59380
PubChem ID:24870544
Update Time:2025-04-18

benzyl (2S)-4-oxoazetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-Benzyl 4-oxoazetidine-2-carboxylate
    • Benzyl (S)-4-oxo-2-azetidinecarboxylate
    • (S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE
    • benzyl (2S)-4-oxoazetidine-2-carboxylate
    • Benzyl (S)-(?)-4-oxo-2-azetidinecarboxylate
    • Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate
    • 2-Azetidinecarboxylic acid, 4-oxo-, phenylmethyl ester, (2S)-
    • phenylmethyl (2S)-4-oxoazetidine-2-carboxylate
    • BENZYL (S)-4-OXOAZETIDINE-2-CARBOXYLATE
    • PubChem8706
    • (S)-benzyl4-oxoazetidine-2-carboxylate
    • WGLLBHSIXLWVFU-VIFPVBQESA-N
    • AKOS000280692
    • AE-641/08488035
    • 72776-05-7
    • AKOS005259568
    • MFCD00798164
    • FD15011
    • Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, 97%
    • AS-64296
    • AM20041085
    • SCHEMBL6866934
    • DTXSID50352046
    • A9441
    • CS-0038817
    • (S)-benzyl 4-oxo-2-azetidine-carboxylate
    • AC-7731
    • (s)-4-(benzyloxycarbonyl)-2-azetidinone
    • MDL: MFCD00798164
    • Inchi: 1S/C11H11NO3/c13-10-6-9(12-10)11(14)15-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)/t9-/m0/s1
    • InChI Key: WGLLBHSIXLWVFU-VIFPVBQESA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H]1CC(N1)=O)=O

Computed Properties

  • Exact Mass: 205.07400
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Melting Point: 137-140 °C (lit.)
  • PSA: 55.40000
  • LogP: 0.94710
  • Specific Rotation: -42.5 º (c=3, CHCl3)
  • Optical Activity: [α]21/D −44°, c = 3.3 in chloroform

benzyl (2S)-4-oxoazetidine-2-carboxylate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25

benzyl (2S)-4-oxoazetidine-2-carboxylate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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benzyl (2S)-4-oxoazetidine-2-carboxylate Production Method

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